Cas no 313528-69-7 (N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 313528-69-7
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 6447479
• Update Time: 2025-11-06

N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide
• N-(4-nitrophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• Benzamide, N-(4-nitrophenyl)-4-(1-pyrrolidinylsulfonyl)-

• Inchi： 1S/C17H17N3O5S/c21-17(18-14-5-7-15(8-6-14)20(22)23)13-3-9-16(10-4-13)26(24,25)19-11-1-2-12-19/h3-10H,1-2,11-12H2,(H,18,21)
• InChI Key： UTJOUZRBQLGRCA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• pka: 11.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 313528-69-7)

N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 313528-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and nitrophenyl functional groups, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a candidate for targeting specific enzymes or receptors.

The structural features of N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide include a benzamide core linked to a pyrrolidine sulfonyl group and a 4-nitrophenyl moiety. These functional groups contribute to its physicochemical properties, such as solubility, stability, and reactivity. In recent years, the compound has been studied in the context of enzyme inhibition and signal transduction pathways, aligning with the growing interest in precision medicine and targeted therapies.

One of the key areas of focus for CAS No. 313528-69-7 is its role in high-throughput screening (HTS) assays. With the rise of artificial intelligence (AI) in drug discovery, researchers are leveraging computational tools to predict the compound's bioactivity and optimize its structure for enhanced efficacy. This aligns with the broader trend of integrating machine learning and cheminformatics to accelerate the identification of novel therapeutic agents.

Another notable aspect of N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide is its potential in cancer research. Given the increasing global focus on oncology, this compound has been investigated for its ability to modulate key cellular pathways involved in proliferation and apoptosis. Its sulfonamide moiety, in particular, is known to interact with carbonic anhydrases, which are overexpressed in certain tumors. This has sparked interest in its application as a therapeutic scaffold for designing next-generation anticancer drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 313528-69-7 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for ensuring high purity and yield, which are essential for research and development purposes. The compound's synthetic route has been optimized to meet the demands of scale-up production, a topic of great relevance in the pharmaceutical industry.

In addition to its biomedical applications, N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide has also been explored in material science. Its unique electronic properties make it a candidate for developing organic semiconductors and photovoltaic materials. This interdisciplinary potential highlights the versatility of the compound and its relevance to cutting-edge technologies.

As the scientific community continues to explore the capabilities of CAS No. 313528-69-7, safety and regulatory considerations remain paramount. While the compound is not classified as hazardous, proper handling and storage are recommended to ensure its stability and longevity. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory settings.

In summary, N-(4-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 313528-69-7) represents a promising compound with diverse applications in drug discovery, cancer research, and material science. Its structural complexity and functional versatility make it a valuable tool for advancing scientific knowledge and technological innovation. As interest in targeted therapies and sustainable materials grows, this compound is poised to play a pivotal role in shaping the future of these fields.